Thioanisole
Thioanisole
Thioanisole is an aryl sulfide that is thiophenol in which the hydrogen of the thiol group has been replaced by a methyl group. It is an aryl sulfide and a member of benzenes. It derives from a thiophenol.
Methyl phenyl sulfide, also known as (methylthio)benzene or (1-thiaethyl)benzene, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. Methyl phenyl sulfide exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl phenyl sulfide is primarily located in the membrane (predicted from logP). Methyl phenyl sulfide participates in a number of enzymatic reactions. In particular, methyl phenyl sulfide can be biosynthesized from thiophenol. Methyl phenyl sulfide can also be converted into (methylsulfinyl)benzene. Methyl phenyl sulfide is a solvent, spicy, and toluene tasting compound that can be found in cereals and cereal products, coffee and coffee products, and herbs and spices. This makes methyl phenyl sulfide a potential biomarker for the consumption of these food products.
Methyl phenyl sulfide, also known as (methylthio)benzene or (1-thiaethyl)benzene, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. Methyl phenyl sulfide exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl phenyl sulfide is primarily located in the membrane (predicted from logP). Methyl phenyl sulfide participates in a number of enzymatic reactions. In particular, methyl phenyl sulfide can be biosynthesized from thiophenol. Methyl phenyl sulfide can also be converted into (methylsulfinyl)benzene. Methyl phenyl sulfide is a solvent, spicy, and toluene tasting compound that can be found in cereals and cereal products, coffee and coffee products, and herbs and spices. This makes methyl phenyl sulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
100-68-5
VCID:
VC0089551
InChI:
InChI=1S/C7H8S/c1-8-7-5-3-2-4-6-7/h2-6H,1H3
SMILES:
CSC1=CC=CC=C1
Molecular Formula:
C7H8S
Molecular Weight:
124.21 g/mol
Thioanisole
CAS No.: 100-68-5
Main Products
VCID: VC0089551
Molecular Formula: C7H8S
Molecular Weight: 124.21 g/mol
| CAS No. | 100-68-5 |
|---|---|
| Product Name | Thioanisole |
| Molecular Formula | C7H8S |
| Molecular Weight | 124.21 g/mol |
| IUPAC Name | methylsulfanylbenzene |
| Standard InChI | InChI=1S/C7H8S/c1-8-7-5-3-2-4-6-7/h2-6H,1H3 |
| Standard InChIKey | HNKJADCVZUBCPG-UHFFFAOYSA-N |
| SMILES | CSC1=CC=CC=C1 |
| Canonical SMILES | CSC1=CC=CC=C1 |
| Boiling Point | 193.0 °C |
| Density | d254 1.05 0.958-0.968 |
| Melting Point | Fp -15 ° -15°C |
| Physical Description | Liquid colourless or slightly yellow liquid with unpleasant odou |
| Description | Thioanisole is an aryl sulfide that is thiophenol in which the hydrogen of the thiol group has been replaced by a methyl group. It is an aryl sulfide and a member of benzenes. It derives from a thiophenol. Methyl phenyl sulfide, also known as (methylthio)benzene or (1-thiaethyl)benzene, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. Methyl phenyl sulfide exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl phenyl sulfide is primarily located in the membrane (predicted from logP). Methyl phenyl sulfide participates in a number of enzymatic reactions. In particular, methyl phenyl sulfide can be biosynthesized from thiophenol. Methyl phenyl sulfide can also be converted into (methylsulfinyl)benzene. Methyl phenyl sulfide is a solvent, spicy, and toluene tasting compound that can be found in cereals and cereal products, coffee and coffee products, and herbs and spices. This makes methyl phenyl sulfide a potential biomarker for the consumption of these food products. |
| Solubility | 0.00 M 0.506 mg/mL at 25 °C insoluble in water; soluble in alcohol and oil |
| Synonyms | methyl phenyl sulfide methylphenylsulfide thioanisol thioanisole |
| Vapor Pressure | 0.48 mmHg |
| PubChem Compound | 7520 |
| Last Modified | Nov 11 2021 |
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